Cas no 1823338-74-4 (3-Chloroimidazo[1,2-b]pyridazin-6-amine)

• Product Name: 3-Chloroimidazo[1,2-b]pyridazin-6-amine
• CAS No: 1823338-74-4
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 4815690
• Update Time: 2025-10-29

3-Chloroimidazo[1,2-b]pyridazin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloroimidazo[1,2-b]pyridazin-6-amine

• Inchi： 1S/C6H5ClN4/c7-4-3-9-6-2-1-5(8)10-11(4)6/h1-3H,(H2,8,10)
• InChI Key： XYHTYZDZGCEZLA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=CC(N)=NN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2

Additional information on 3-Chloroimidazo[1,2-b]pyridazin-6-amine

Comprehensive Overview of 3-Chloroimidazo[1,2-b]pyridazin-6-amine (CAS No. 1823338-74-4)

3-Chloroimidazo[1,2-b]pyridazin-6-amine (CAS No. 1823338-74-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the imidazo[1,2-b]pyridazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to interact with various biological targets.

The molecular structure of 3-Chloroimidazo[1,2-b]pyridazin-6-amine features a chloro substituent at the 3-position and an amino group at the 6-position, which contribute to its reactivity and potential as a key intermediate in synthetic chemistry. Its CAS No. 1823338-74-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Recent studies highlight its utility in the development of kinase inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders.

In the context of current trends, 3-Chloroimidazo[1,2-b]pyridazin-6-amine aligns with the growing demand for novel small-molecule therapeutics. The compound's scaffold is frequently explored in fragment-based drug design (FBDD), a strategy gaining traction due to its efficiency in identifying high-affinity ligands. Additionally, its potential applications in precision medicine and targeted therapy make it a subject of interest in academic and industrial research.

From a synthetic perspective, the compound's chloro and amino functional groups offer versatile sites for further derivatization. This flexibility is crucial for optimizing pharmacokinetic properties, such as solubility and metabolic stability, which are often searched by researchers in drug development forums. Moreover, its compatibility with modern cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) enhances its appeal as a synthetic intermediate.

Environmental and safety considerations are also paramount when working with 3-Chloroimidazo[1,2-b]pyridazin-6-amine. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. This aligns with the increasing focus on green chemistry and sustainable practices in chemical synthesis, topics frequently queried in scientific databases and industry reports.

In summary, 3-Chloroimidazo[1,2-b]pyridazin-6-amine (CAS No. 1823338-74-4) represents a promising candidate for advancing medicinal chemistry and material science. Its structural features, combined with its applicability in cutting-edge research, position it as a valuable tool for scientists exploring next-generation therapeutics and functional materials. As the demand for innovative chemical entities grows, this compound is likely to remain a focal point in both academic and industrial settings.